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Compound of Interest

Compound Name: 1,3-Dimethylnaphthalene

Cat. No.: B7770517 Get Quote

This guide provides a comprehensive overview of the physical properties of 1,3-
Dimethylnaphthalene, with a specific focus on its boiling and melting points. It is intended for

researchers, scientists, and professionals in drug development who require precise data and

methodologies for handling this compound.

Physical Properties of 1,3-Dimethylnaphthalene
1,3-Dimethylnaphthalene is an aromatic hydrocarbon with the chemical formula C₁₂H₁₂.

Understanding its physical properties is crucial for its application in various research and

industrial settings.

The boiling and melting points of 1,3-Dimethylnaphthalene are summarized in the table

below. These values are critical for determining the compound's state at different temperatures

and for purification processes.

Physical Property Value

Boiling Point 263 °C[1][2][3]

Melting Point -6 to -3 °C[3]
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Accurate determination of boiling and melting points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections detail the standard

experimental methodologies for these measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a very narrow temperature range. Impurities

tend to lower and broaden the melting point range, making it a valuable indicator of purity.[4]

Capillary Method:

The most common technique for determining the melting point of a crystalline solid is the

capillary method.[5]

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically

consists of a heated block or an oil bath and a thermometer or a digital temperature sensor.

The capillary is positioned adjacent to the thermometer bulb to ensure accurate temperature

reading.

Heating: The sample is heated at a steady, slow rate, typically 1-2 °C per minute, as it

approaches the expected melting point. A preliminary, faster heating can be done to

determine an approximate melting point.[4]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.

Differential Scanning Calorimetry (DSC):

DSC is a thermal analysis technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference.

Sample Preparation: A small, accurately weighed amount of the sample is placed in a sealed

pan. An empty sealed pan is used as a reference.
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Heating Program: The sample and reference are heated at a controlled rate.

Data Analysis: As the sample melts, it absorbs heat, creating a temperature difference

between the sample and the reference. This is detected and recorded as a peak on the DSC

thermogram. The onset of the peak corresponds to the melting point.

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Distillation Method:

For larger sample volumes, a simple distillation is a common method to determine the boiling

point.[6]

Apparatus Setup: The liquid is placed in a distillation flask, and a distillation apparatus is

assembled. A thermometer is positioned so that its bulb is just below the side arm leading to

the condenser, ensuring it measures the temperature of the vapor that is in equilibrium with

the boiling liquid.

Heating: The liquid is heated to a gentle boil.

Observation: As the liquid boils, its vapor travels into the condenser. The temperature of the

vapor remains constant during the distillation of a pure substance.[6] This constant

temperature is the boiling point.

Micro Boiling Point (Capillary) Method:

This method is suitable for small quantities of liquid.[7]

Sample Preparation: A few drops of the liquid are placed in a small test tube. A capillary tube,

sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube is attached to a thermometer and heated in a heating bath.

Heating and Observation: As the liquid is heated, a stream of bubbles will emerge from the

open end of the inverted capillary tube as the trapped air expands.[8] When the temperature
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exceeds the boiling point, the rate of bubbling will increase significantly as the liquid's vapor

enters the capillary.

Cooling and Measurement: The heat source is then removed. The liquid will begin to cool,

and the bubbling will slow down and eventually stop. The moment the liquid is drawn into the

capillary tube, the vapor pressure inside the capillary equals the external atmospheric

pressure. The temperature at this point is the boiling point of the liquid.[8]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling and melting points of a chemical substance.
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Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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